2,4-Dinitro-N-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)aniline

• CAS No.: 57729-76-7
• Molecular Formula: C13H5Cl3F3N3O4
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 2,4-dinitro-N-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)aniline
• InChI: InChI=1S/C13H5Cl3F3N3O4/c14-5-1-8(15)12(9(16)2-5)20-11-7(13(17,18)19)3-6(21(23)24)4-10(11)22(25)26/h1-4,20H
• InChI Key: XFXLCSUQIILUJK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)(F)F)NC2=C(C=C(C=C2Cl)Cl)Cl)[N+](=O)[O-])[N+](=O)[O-]

Description

2,4-Dinitro-N-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C13H5Cl3F3N3O4 and its molecular weight is 430.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4,6-trichloroaniline (3.9 g.) was dissolved in dimethylformamide (20 ml.) and carefully added to sodium hydride (obtained by washing sodium hydride in mineral oil (2.0 g; 50%) with petrol) suspended in dimethylformamide (10 ml.) at 10° C. When the addition was complete the temperature of the mixture was allowed to rise to the ambient temperature over a period of 30 minutes, before being cooled to 10° C. A solution of 2-chloro-3,5-dinitrobenzotrifluoride (5.4 g.) in dimethylformamide (20 ml.) was slowly added, and the mixture stirred at the ambient temperature for 5 hours, and allowed to stand for further 16 hours. The mixture was poured into iced water and the resultant mixture acidified with concentrated hydrochloric acid. The precipitate was collected by decanting off the supernatant liquid and recrystallised from methylated spirit to yield 2(2,4,6-trichloroanilino)-3,5-dinitrobenzotrifluoride, melting point 105° C.